Cas no 885272-89-9 (4-Oxazolemethanamine,2-(4-fluorophenyl)-)

4-Oxazolemethanamine,2-(4-fluorophenyl)- structure
885272-89-9 structure
Product Name:4-Oxazolemethanamine,2-(4-fluorophenyl)-
CAS No:885272-89-9
MF:C10H9FN2O
MW:192.189665555954
MDL:MFCD06738561
CID:710950
PubChem ID:28287570
Update Time:2025-04-19

4-Oxazolemethanamine,2-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolemethanamine,2-(4-fluorophenyl)-
    • [2-(4-fluorophenyl)-1,3-oxazol-4-yl]methanamine
    • 2-(4-fluorophenyl)-4-Oxazolemethanamine
    • 4-Aminomethyl-2-(4-fluorophenyl)oxazole
    • 4-Oxazolemethanamine,2-(4-fluorophenyl)
    • C-[2-(4-FLUORO-PHENYL)-OXAZOL-4-YL]-METHYLAMINE
    • AB27385
    • 1-[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methanamine
    • A916894
    • 2,3,5,6-TETRAFLUOROPYRIDINE-4-CARBOXYLICACID
    • CGTLKOTUAWCRDT-UHFFFAOYSA-N
    • FT-0709187
    • SCHEMBL1543126
    • DTXSID50651223
    • AKOS006295377
    • CS-0106519
    • 885272-89-9
    • (2-(4-FLUOROPHENYL)OXAZOL-4-YL)METHANAMINE
    • MDL: MFCD06738561
    • Inchi: 1S/C10H9FN2O/c11-8-3-1-7(2-4-8)10-13-9(5-12)6-14-10/h1-4,6H,5,12H2
    • InChI Key: CGTLKOTUAWCRDT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=NC(=CO1)CN

Computed Properties

  • Exact Mass: 192.07000
  • Monoisotopic Mass: 192.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1

Experimental Properties

  • PSA: 52.05000
  • LogP: 2.63970

4-Oxazolemethanamine,2-(4-fluorophenyl)- Pricemore >>

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